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Compound of Interest

Compound Name: 2-Bromopentanal

Cat. No.: B14693537 Get Quote

For researchers, scientists, and professionals engaged in drug development, a thorough

understanding of the molecular characteristics of chemical compounds is paramount. This

guide provides a detailed overview of the molecular structure and weight of 2-Bromopentanal,
a halogenated aldehyde with potential applications in organic synthesis and pharmaceutical

research.

Molecular and Atomic Weight Data
The elemental composition and corresponding weights that constitute the 2-Bromopentanal
molecule are summarized below. This data is fundamental for stoichiometric calculations,

reaction kinetics, and the analytical characterization of the compound.

Property Value

Molecular Formula C₅H₉BrO

Molecular Weight 165.03 g/mol [1][2]

Atomic Composition

Carbon (C) 5 atoms

Hydrogen (H) 9 atoms

Bromine (Br) 1 atom

Oxygen (O) 1 atom
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Molecular Structure
The structural arrangement of atoms within the 2-Bromopentanal molecule is crucial for

understanding its chemical reactivity and interactions. The following diagram illustrates the

connectivity of the atoms.

Caption: Molecular structure of 2-Bromopentanal.

This technical guide provides foundational data on 2-Bromopentanal, which is essential for

any experimental or theoretical work involving this compound. The provided molecular weight

and structural information are critical for accurate measurements and for predicting the

molecule's behavior in chemical reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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